Cas no 1798487-19-0 (N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N′-cyclopentylurea)

• Product Name: N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N′-cyclopentylurea
• CAS No: 1798487-19-0
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 5375867
• Update Time: 2025-08-04

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N′-cyclopentylurea Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N′-cyclopentylurea

• Inchi： 1S/C16H23ClN2O2/c1-16(21-2,12-6-5-7-13(17)10-12)11-18-15(20)19-14-8-3-4-9-14/h5-7,10,14H,3-4,8-9,11H2,1-2H3,(H2,18,19,20)
• InChI Key： VDEDJVKFFLJBMZ-UHFFFAOYSA-N
• SMILES： N(CC(C1=CC=CC(Cl)=C1)(OC)C)C(NC1CCCC1)=O

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.6±40.0 °C(Predicted)
• pka: 14.17±0.20(Predicted)

Additional information on N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N′-cyclopentylurea

Professional Introduction to N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N′-cyclopentylurea (CAS No. 1798487-19-0)

N-[2-(3-Chlorophenyl-2-methoxypropyl)-N′-cyclopentylurea] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 1798487-19-0, represents a class of molecules that exhibit potential therapeutic applications, particularly in the realm of drug discovery and development. The structural features of this compound, including its 3-chlorophenyl and 2-methoxypropyl substituents, as well as its cyclopentylurea backbone, contribute to its unique chemical and biological properties.

The cyclopentylurea moiety is a key structural element that imparts specific pharmacokinetic and pharmacodynamic characteristics to the molecule. This moiety has been extensively studied for its ability to modulate biological pathways, particularly those involving enzyme inhibition and receptor interaction. In recent years, there has been a surge in research focused on developing novel urea-based compounds as lead candidates for various therapeutic indications. The N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N′-cyclopentylurea structure exemplifies this trend, showcasing how strategic functionalization can enhance the biological activity of a molecule.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both the 3-chlorophenyl and 2-methoxypropyl groups provides multiple sites for further chemical modification, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are often required to identify promising candidates.

In the context of contemporary research, the N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N′-cyclopentylurea has been investigated for its potential role in addressing various biological targets. For instance, studies have explored its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The ability of this compound to modulate these enzymatic pathways suggests that it may serve as a valuable tool for developing novel therapeutics.

The synthesis of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N′-cyclopentylurea involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The precise control over reaction conditions is crucial to achieving high yields and purity levels. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it feasible to produce larger quantities of the compound for both research and potential clinical applications.

The pharmacological profile of this compound is another area of active investigation. Preclinical studies have begun to unravel the mechanisms by which it exerts its effects on biological systems. These studies have highlighted the importance of the compound's structural features in determining its binding affinity and selectivity for target proteins. Understanding these relationships is critical for optimizing the drug-like properties of future derivatives.

The development of novel pharmaceutical agents often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N′-cyclopentylurea underscores this point, as it exemplifies how insights from multiple fields can converge to yield promising therapeutic candidates. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic potential. Investigating new analogs and derivatives will be key to unlocking additional biological activities and improving drug efficacy. Furthermore, exploring new synthetic routes could enhance production efficiency and scalability, making it more accessible for industrial applications.

In summary, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-N′-cyclopentylurea (CAS No. 1798487-19-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a vital role in shaping the future of drug discovery and development.